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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399 Get Quote

An In-depth Technical Guide on the Physical Properties of (R)-(-)-2-Methylglutaric Acid

This guide provides a comprehensive overview of the core physical properties of (R)-(-)-2-
Methylglutaric Acid, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy comparison and understanding of

its physicochemical characteristics.

Quantitative Physical Properties
The physical properties of (R)-(-)-2-Methylglutaric Acid are summarized in the table below.

These properties are crucial for its application in synthesis, formulation, and metabolic studies.
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Property Value Source(s)

Molecular Formula C₆H₁₀O₄ [1][2]

Molecular Weight 146.14 g/mol [1][2]

CAS Number 1115-81-7 [1][2]

Appearance
White or off-white crystalline

powder
[1]

Melting Point 80 - 84 °C [1]

83 °C [3]

Boiling Point 332.7±0.0 °C (Predicted) [3]

214-215 °C at 22 mmHg (for

the racemate)
[4]

Optical Rotation
[α]²⁰/D = -20 to -22° (c=5 in

H₂O)
[1]

Solubility

Water: Soluble[4], 908

mg/mL[5][6] DMF: 20

mg/mL[4][7] DMSO: 16

mg/mL[4][7] Ethanol: Slightly

soluble[4][7] PBS (pH 7.2): 10

mg/mL[4][7] Chloroform:

Slightly soluble (Sonicated)[3]

[3][4][5][6][7]

pKa 4.57 ± 0.10 (Predicted) [3][4]

3.89 (Strongest Acidic,

Predicted)
[8][9]

Density 1.246 ± 0.06 g/cm³ (Predicted) [3]

1.33 g/cm³ at 20 °C (for the

racemate)

Experimental Protocols
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Detailed experimental methodologies for determining the key physical properties of (R)-(-)-2-
Methylglutaric Acid are outlined below. These represent standard laboratory procedures.

Determination of Melting Point
The melting point is determined using a capillary melting point apparatus. A small, dry sample

of the crystalline powder is packed into a thin-walled capillary tube. The tube is placed in the

heating block of the apparatus, and the temperature is raised at a slow, controlled rate. The

melting point range is recorded from the temperature at which the first drop of liquid appears to

the temperature at which the entire sample has melted.

Measurement of Optical Rotation
Optical rotation is measured using a polarimeter.[10]

Sample Preparation: A solution of (R)-(-)-2-Methylglutaric Acid is prepared by accurately

weighing the solid and dissolving it in a specific volume of a suitable solvent (e.g., water) to a

known concentration.[1]

Polarimeter Setup: The polarimeter is calibrated using a blank (the pure solvent). The light

source, typically a sodium D-line (589 nm), is passed through a polarizer.[10]

Measurement: The prepared solution is placed in a sample tube of a known path length (in

decimeters). The plane-polarized light passes through the sample, and the angle of rotation

(α) is measured by a second polarizer (the analyzer).[10]

Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula:[10]

[11] [α] = α / (c × l) where:

α is the observed rotation in degrees.

c is the concentration in g/mL.

l is the path length of the sample tube in decimeters.

Determination of Solubility
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The solubility of (R)-(-)-2-Methylglutaric Acid in various solvents is determined by adding

increasing amounts of the solid to a known volume of the solvent at a constant temperature.

The mixture is stirred until no more solid dissolves, indicating a saturated solution. The

concentration of the dissolved solid is then determined gravimetrically or by a suitable

analytical technique like HPLC.

Spectral Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a high-field NMR spectrometer. A deuterated solvent is used to dissolve the sample. The

chemical shifts, multiplicity, and integration of the peaks provide detailed information about

the molecular structure.[5]

Mass Spectrometry (MS): Mass spectral data is obtained using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS).[5] This analysis provides the mass-to-charge ratio of the molecule

and its fragments, confirming the molecular weight.[5][12]

Infrared (IR) Spectroscopy: An IR spectrum is obtained by passing infrared radiation through

a sample. The absorption of specific frequencies of IR radiation corresponds to the

vibrational frequencies of the chemical bonds in the molecule, allowing for the identification

of functional groups.

Visualizations
The following diagrams illustrate key experimental workflows and conceptual relationships

relevant to the physical properties of (R)-(-)-2-Methylglutaric Acid.
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Sample Preparation

Polarimetry Measurement

Calculation

Weigh (R)-(-)-2-Methylglutaric Acid

Dissolve in Solvent (e.g., H₂O)

Record Concentration (c)

Fill Sample Tube (known length, l)

Calibrate Polarimeter with Blank

Measure Observed Rotation (α)

[α] = α / (c × l)

Workflow for Determining Specific Optical Rotation

Click to download full resolution via product page

Caption: Workflow for Determining Specific Optical Rotation
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(R)-(-)-2-Methylglutaric Acid
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Relationship of Physical Properties and Experimental Methods
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Caption: Relationship of Physical Properties and Experimental Methods

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://hmdb.ca/metabolites/HMDB0000422
https://hmdb.ca/metabolites/HMDB0000422
https://foodb.ca/compounds/FDB022036
https://en.wikipedia.org/wiki/Specific_rotation
https://www.masterorganicchemistry.com/2017/02/07/optical-rotation-optical-activity-and-specific-rotation/
https://www.mzcloud.org/compound/Reference/139
https://www.benchchem.com/product/b073399#r-2-methylglutaric-acid-physical-properties
https://www.benchchem.com/product/b073399#r-2-methylglutaric-acid-physical-properties
https://www.benchchem.com/product/b073399#r-2-methylglutaric-acid-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

